Cas no 1854524-55-2 (1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethyl-3-methylurea)

• Product Name: 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethyl-3-methylurea
• CAS No: 1854524-55-2
• MF: C₇H₁₄N₂O₃S
• MW: 206.262660503387
• CID: 5221019
• Update Time: 2026-03-06

1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethyl-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Dioxothietan-3-yl)-1-ethyl-1-methylurea
• 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethyl-3-methylurea

• Inchi： 1S/C7H14N2O3S/c1-3-9(2)7(10)8-6-4-13(11,12)5-6/h6H,3-5H2,1-2H3,(H,8,10)
• InChI Key： WNJTYTWZRIEXCZ-UHFFFAOYSA-N
• SMILES： N(CC)(C)C(NC1CS(=O)(=O)C1)=O

Additional information on 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethyl-3-methylurea

Research Brief on 1-(1,1-dioxo-1λ⁶-thietan-3-yl)-3-ethyl-3-methylurea (CAS: 1854524-55-2): Recent Advances and Applications

1-(1,1-dioxo-1λ⁶-thietan-3-yl)-3-ethyl-3-methylurea (CAS: 1854524-55-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thietane sulfone scaffold, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic and pharmacodynamic properties.

The synthesis of 1-(1,1-dioxo-1λ⁶-thietan-3-yl)-3-ethyl-3-methylurea involves a multi-step process that has been refined to improve yield and purity. Key advancements include the use of catalytic asymmetric synthesis to achieve enantiomeric purity, which is critical for its biological activity. Researchers have also explored the compound's stability under physiological conditions, revealing insights into its potential as a drug candidate. These findings have been published in high-impact journals, underscoring the compound's relevance in modern drug discovery.

In vitro and in vivo studies have demonstrated that 1-(1,1-dioxo-1λ⁶-thietan-3-yl)-3-ethyl-3-methylurea exhibits potent inhibitory effects on specific molecular targets, such as kinases and proteases, which are implicated in inflammatory and oncogenic pathways. For instance, recent data indicate that the compound selectively inhibits the NF-κB pathway, a key regulator of inflammation, at nanomolar concentrations. This selectivity suggests a favorable therapeutic window, minimizing off-target effects and enhancing its potential as a lead compound for further development.

Pharmacokinetic studies have revealed that 1-(1,1-dioxo-1λ⁶-thietan-3-yl)-3-ethyl-3-methylurea has good oral bioavailability and a half-life conducive to once-daily dosing. Metabolomic profiling has identified its major metabolites, which are inactive, reducing concerns about toxicity. These attributes position the compound as a strong candidate for preclinical development, with ongoing studies aimed at optimizing its formulation for clinical trials.

Despite these promising results, challenges remain, including the need for further toxicological assessments and the development of scalable synthetic methods. Collaborative efforts between academic and industrial researchers are underway to address these hurdles. The compound's unique structure and mechanism of action also open avenues for the development of derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-(1,1-dioxo-1λ⁶-thietan-3-yl)-3-ethyl-3-methylurea represents a significant advancement in the search for novel therapeutic agents. Its multifaceted biological activities, combined with favorable pharmacokinetic properties, make it a compelling subject for ongoing research. Future studies will likely focus on its clinical translation, potentially leading to new treatments for inflammatory diseases and cancer.